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Compound of Interest

Compound Name:
[5-(4-Methoxy-3-nitrophenyl)furan-

2-yl]methanol

CAS No.: 701219-05-8

Cat. No.: B2663195

Get Quote

Mechanistic Basis of Absorption
The UV-Vis absorption of 5-arylfuran derivatives is governed by the extent of

-conjugation across the heterocyclic core and the pendant aryl ring.[2][3]

The Chromophore: The furan ring itself acts as a diene-like system with a weak aromatic

character.[2][3] Unsubstituted furan absorbs in the far UV (

nm).[2][3]

The Auxochrome Effect: Attaching an aryl group at the C5 position creates a biaryl-like

conjugated system.[2][3] This lowers the HOMO-LUMO energy gap (

), causing a bathochromic (red) shift into the near-UV region (280–350 nm).[2][3]

Substituent Perturbation:

Electron Donating Groups (EDGs) (e.g., -OCH

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b2663195#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7227789.htm
https://pure-synth.com/product-detail/5-4-nitrophenyl-2-furaldehyde-98-0-gc-56101
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7227789.htm
https://pure-synth.com/product-detail/5-4-nitrophenyl-2-furaldehyde-98-0-gc-56101
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7227789.htm
https://pure-synth.com/product-detail/5-4-nitrophenyl-2-furaldehyde-98-0-gc-56101
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7227789.htm
https://pure-synth.com/product-detail/5-4-nitrophenyl-2-furaldehyde-98-0-gc-56101
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7227789.htm
https://pure-synth.com/product-detail/5-4-nitrophenyl-2-furaldehyde-98-0-gc-56101
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2663195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


, -NH

) on the aryl ring increase electron density, destabilizing the HOMO and narrowing

.[2]

Electron Withdrawing Groups (EWGs) (e.g., -NO

, -CHO) stabilize the LUMO, also narrowing

and often inducing Intramolecular Charge Transfer (ICT) bands.[2]

Diagram: Electronic Transition Mechanism
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Caption: Logical flow of electronic transitions. Conjugation extension from the aryl group

significantly lowers the energy requirement for

transitions.

Comparative Analysis of Absorption Maxima
The following data consolidates absorption maxima for 5-arylfuran derivatives. Note that

solvent polarity (solvatochromism) can shift these values by 5–10 nm; polar solvents (e.g.,

DMSO, MeOH) typically stabilize excited ICT states, causing red shifts compared to non-polar

solvents (e.g., Hexane).
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Table 1: Baseline Conjugation Effects
Compound Structure (nm)

Visual
Appearance

Transition
Type

Furan

C

H

O

200–210
Colorless Liq.[1]

[2][3]

Furfural Furan-2-CHO 270–280
Colorless Liq.[2]

[3]
,

5-Phenyl-2-

furaldehyde
Ph-Furan-CHO 290–310 Pale Yellow Solid Extended

Table 2: Substituent Effects on 5-Phenyl-2-Furaldehyde
Base Structure: 5-(4-R-phenyl)furan-2-carbaldehyde[2][3]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://biointerfaceresearch.com/wp-content/uploads/2021/01/20695837115.1293712945.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7227789.htm
https://pure-synth.com/product-detail/5-4-nitrophenyl-2-furaldehyde-98-0-gc-56101
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7227789.htm
https://pure-synth.com/product-detail/5-4-nitrophenyl-2-furaldehyde-98-0-gc-56101
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7227789.htm
https://pure-synth.com/product-detail/5-4-nitrophenyl-2-furaldehyde-98-0-gc-56101
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2663195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substituent (R)
Electronic
Effect (nm)*

(L mol

cm

)

Notes

-H Reference 305–310 ~20,000
Baseline

conjugation.[2][3]

-Cl
Weak

Deactivator
310–315 ~22,000

Minimal shift;

inductive

withdrawal

balanced by

resonance.[2][3]

-OCH Strong Donor 320–335 ~25,000

Strong

bathochromic

shift due to

mesomeric

donation.[2][3]

-NO Strong Acceptor 340–360 >28,000

Largest Shift.

Distinct

Intramolecular

Charge Transfer

(ICT) band.[2][3]

Appears bright

yellow/orange.[4]

*Values are approximate for methanolic/ethanolic solutions. Shifts are bathochromic relative to

the unsubstituted phenyl derivative.

Experimental Protocol: Synthesis &
Characterization
This protocol outlines the generation of 5-arylfuran derivatives via Suzuki-Miyaura coupling

followed by UV-Vis characterization.[2][3] This method ensures high purity, critical for accurate

extinction coefficient (
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) determination.

Phase 1: Synthesis (Suzuki Coupling)
Objective: Couple 5-bromo-2-furaldehyde with a 4-substituted phenylboronic acid.

Reagents: 5-bromo-2-furaldehyde (1 eq), Arylboronic acid (1.2 eq), Pd(PPh

)

(5 mol%), Na

CO

(2M aq).[2][3]

Solvent: 1,4-Dioxane or Toluene/Ethanol (degassed).

Condition: Reflux under N

for 12–24 hours.

Purification: Silica gel column chromatography (Hexane:EtOAc gradient). Critical: Ensure

removal of Pd catalyst traces, as they absorb strongly in the UV.

Phase 2: UV-Vis Characterization Workflow
Objective: Determine

and

.[2][3][5][6]

Stock Solution Preparation:

Weigh ~1.0 mg of dried derivative.

Dissolve in 10 mL spectroscopic grade Methanol (Concentration

M).

Sonicate for 5 mins to ensure complete dissolution.
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Dilution Series:

Prepare dilutions:

M,

M,

M.

Check: Absorbance (A) must be between 0.2 and 1.0 for linearity (Beer-Lambert Law).[2]

[3]

Measurement:

Blank: Pure Methanol.

Scan Range: 200 nm to 500 nm.

Scan Speed: Medium (approx. 200 nm/min).

Diagram: Characterization Workflow
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Quality Control

Start: Purified 5-Arylfuran

Weigh ~1mg (Analytical Balance)

Dissolve in MeOH (Stock Sol.)

Prepare Dilution Series
(10-50 µM)

UV-Vis Scan (200-500 nm)

Extract λmax & Absorbance Check Linearity
(R² > 0.99) Blank Correction

Calculate ε = A / (c * l)

Click to download full resolution via product page

Caption: Step-by-step workflow for determining molar absorptivity. Adherence to the dilution

series ensures data validity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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